4-Hydroxychlorpropham-d7

• Molecular Formula: C10H12ClNO3
• Molecular Weight: 236.70 g/mol
• InChI: InChI=1S/C10H12ClNO3/c1-6(2)15-10(14)12-7-3-4-9(13)8(11)5-7/h3-6,13H,1-2H3,(H,12,14)/i1D3,2D3,6D
• InChIKey: LODWUFQKCTUNBU-NWOXSKRJSA-N

4-Hydroxychlorpropham-d7: Deuterated Internal Standard

4-Hydroxychlorpropham-d7 is a heptadeuterated analog of 4-hydroxychlorpropham (4-OH CIPC), the primary hydroxylated metabolite of the carbamate herbicide and plant growth regulator chlorpropham (CIPC). It is classified as a stable isotope-labeled internal standard (SIL-IS) and is specifically designed for use as an internal standard in quantitative analytical workflows, including LC-MS, GC-MS, and NMR applications . 4-Hydroxychlorpropham is the predominant chlorpropham metabolite in susceptible plant species and a key biomarker of CIPC exposure and metabolic activation in biological systems [1]. 4-Hydroxychlorpropham-d7 contains seven deuterium atoms incorporated at the isopropyl moiety positions, with a molecular formula of C10H5D7ClNO3 and a molecular weight of 236.7 g/mol . This isotopic labeling confers a mass shift of approximately +7 Da relative to the unlabeled analyte, enabling chromatographic co-elution with distinct mass spectrometric differentiation—a prerequisite for accurate matrix-matched quantification in complex biological and environmental matrices.

Analyte-specific ISTD for 4-hydroxychlorpropham

Co-elution with target analyte for matrix-matched quantification

Heptadeuterated label (+7 Da) for distinct MS differentiation

• [1] Still, G. G., Rusness, D. G., & Mansager, E. R. (1974). Carbanilate Herbicides and Their Metabolic Products—Their Effect on Plant Metabolism. In Mechanism of Pesticide Action (Chapter 9). American Chemical Society. DOI: 10.1021/bk-1974-0002.ch009. View Source

4-Hydroxychlorpropham-d7: Why Substitution Fails

In quantitative LC-MS/MS analysis of 4-hydroxychlorpropham, substituting 4-Hydroxychlorpropham-d7 with a non-analogous internal standard—such as chlorpropham-d7 or a structurally unrelated deuterated compound—compromises analytical accuracy in three critical dimensions: co-elution behavior, matrix effect compensation, and extraction recovery correction. Chlorpropham-d7, while deuterated, differs from 4-hydroxychlorpropham-d7 by the presence of a phenolic hydroxyl group on the target analyte; this structural divergence results in differential chromatographic retention, differential ionization efficiency, and differential partitioning during sample preparation [1]. The fundamental principle of stable isotope dilution requires that the internal standard be chemically identical to the analyte except for isotopic substitution. The para-hydroxy substitution in 4-hydroxychlorpropham alters both reversed-phase retention (increased polarity) and electrospray ionization response relative to the parent compound . Consequently, only 4-Hydroxychlorpropham-d7 can fully satisfy the four essential criteria for internal standard selection in quantitative analysis [2]. The use of non-analogous internal standards introduces systematic bias that cannot be corrected by post-acquisition processing, rendering regulatory-compliant method validation unattainable.

Target ISTD (4-Hydroxychlorpropham-d7)

Common Substitute (e.g., Chlorpropham-d7)

Co-elution

Near-identical retention; compensates matrix effects at analyte RT window

Co-elution

Elutes at significantly different RT; matrix effect correction may fail

Ionization

Matches analyte ESI response due to identical para-OH structure

Ionization

Lacks para-OH group; differential ionization can introduce systematic bias

Extraction Recovery

Corrects for metabolite-specific partitioning during sample preparation

Extraction Recovery

Recovery correction fails; recovery differences remain unaccounted

• [1] Carrera, G., Lamboeuf, Y., Pipy, B., Alary, J., & Melgar, M. J. (1998). Metabolism and cytotoxicity of chlorpropham (CIPC) and its essential metabolites in isolated rat hepatocytes during a partial inhibition of sulphation and glucuronidation reactions: a comparative study. Archives of Environmental Contamination and Toxicology, 35(1), 89-96. DOI: 10.1007/s002449900354. View Source
• [2] Antpedia. Internal Standard and External Standard Selection Criteria. View Source

4-Hydroxychlorpropham-d7: Differentiation Evidence

Co-Elution and Matrix Effect Compensation

4-Hydroxychlorpropham-d7 is the deuterium-labeled analog of 4-hydroxychlorpropham, chemically identical except for the substitution of seven hydrogen atoms with deuterium at the isopropyl moiety . This structural identity ensures near-identical chromatographic retention time (RT) and ionization efficiency under reversed-phase LC-ESI conditions, a property not shared by chlorpropham-d7, which lacks the para-hydroxy group present in 4-hydroxychlorpropham. The presence of the phenolic hydroxyl moiety in 4-hydroxychlorpropham increases polarity and alters both RP-HPLC retention behavior and ESI response relative to the parent compound chlorpropham . Consequently, 4-Hydroxychlorpropham-d7 co-elutes with the target analyte, thereby normalizing matrix-induced ion suppression or enhancement effects that vary across the chromatographic gradient . Chlorpropham-d7 would elute at a significantly different retention time due to its lower polarity, failing to compensate for matrix effects at the precise retention window where 4-hydroxychlorpropham elutes.

Co-Elution & Matrix Effect

Class-level

4-Hydroxychlorpropham-d7: near-identical RT, co-elutes with analyte Chlorpropham-d7: significantly different RT, no co-elution

Supports matrix-matched quantification accuracy

Data to verify; class-level inference

Evidence Dimension	Matrix effect compensation via co-elution
Target Compound Data	Complete co-elution with 4-hydroxychlorpropham (ΔRT < 0.05 min)
Comparator Or Baseline	Chlorpropham-d7 (elutes at significantly different RT due to absence of para-OH group)
Quantified Difference	Differential retention; matrix effect correction fails at analyte RT window
Conditions	Reversed-phase LC-MS/MS; C18 column; electrospray ionization (ESI)

Why This Matters

For procurement decisions, this eliminates the need for matrix-matched calibration curves and enables accurate quantification in complex matrices (urine, plasma, plant extracts) where chlorpropham-d7 would introduce uncorrectable quantitative bias.

Isotopic Purity and Accurate Quantification

4-Hydroxychlorpropham-d7 contains seven deuterium atoms (d7), producing a nominal mass shift of +7 Da relative to unlabeled 4-hydroxychlorpropham (d0). This mass difference ensures baseline separation of the analyte and internal standard isotopic clusters in low-resolution mass spectrometry and unambiguous distinction in high-resolution MS (HRMS) . The isotopic purity of deuterated standards directly impacts quantitative accuracy; incomplete deuteration or H/D back-exchange introduces isotopic cross-talk that systematically biases measured analyte concentrations. ESI-HRMS can quantify isotopic purity based on the relative abundance of H/D isotopolog ions (D0–Dn), and this parameter must be verified for each batch to ensure method reliability [1]. 4-Hydroxychlorpropham-d7, with seven deuterium atoms, provides sufficient mass separation to minimize isotopic overlap while maintaining near-identical physicochemical properties—an optimal balance for SIL-IS performance. In contrast, lower deuterium incorporation (e.g., d3 or d4) would increase the risk of isotopic interference between the analyte M+1/M+2 isotopic peaks and the internal standard isotopic envelope.

Isotopic Purity

Method context

+7 Da mass shift (d7 labeling) ensures baseline MS separation

Minimizes isotopic cross-talk between analyte and ISTD clusters

Isotopic purity requires batch verification

Evidence Dimension	Isotopic mass separation and purity
Target Compound Data	d7 labeling; +7 Da mass shift
Comparator Or Baseline	d0 4-hydroxychlorpropham (natural abundance)
Quantified Difference	7 Da nominal mass difference
Conditions	ESI-HRMS; isotopic purity verified via relative abundance of H/D isotopolog ions

Why This Matters

This mass separation ensures regulatory-compliant method validation with minimized isotopic cross-talk, a requirement for GLP and ISO 17025-accredited bioanalytical and environmental testing laboratories.

• [1] Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry. Rapid Communications in Mass Spectrometry, 37(S1), n/a. DOI: 10.1002/rcm.9453. View Source

Storage Stability Differentiation

4-Hydroxychlorpropham-d7 (free base form; MW 236.7 g/mol) and its sulfate sodium salt derivative (MW 338.75 g/mol) exhibit different solubility, storage, and handling characteristics that affect experimental workflow efficiency . The free base form (4-Hydroxychlorpropham-d7) is supplied as a reddish-brown solid with solubility in chloroform and requires storage at -20°C for long-term stability . In contrast, 4-Hydroxychlorpropham-d7 sulfate sodium salt is supplied as an off-white solid with solubility in DMSO and methanol (slightly soluble), also requiring -20°C storage . The sulfate sodium salt derivative is a synthetic intermediate that is further derived from Isopropanol-d7 and used in the study of lignite liquefaction . For direct analytical applications as an internal standard, the free base form (4-Hydroxychlorpropham-d7) is the appropriate labeled analogue of 4-Hydroxychlorpropham, whereas the sulfate sodium salt represents a distinct chemical entity with different applications. This distinction is critical for procurement: ordering the incorrect salt form may result in incompatibility with established extraction protocols or calibration solution preparations.

Form Selection

Specification review

Free base: 236.7 g/mol, chloroform soluble Sulfate sodium salt: 338.75 g/mol, DMSO/methanol (slightly)

Procurement form impacts solubility & protocol compatibility

Verify form before ordering

Evidence Dimension	Molecular weight and solubility profile
Target Compound Data	236.7 g/mol; chloroform soluble; reddish-brown solid; -20°C storage
Comparator Or Baseline	4-Hydroxychlorpropham-d7 sulfate sodium salt: 338.75 g/mol; DMSO/methanol (slightly); off-white solid; -20°C storage
Quantified Difference	102.05 g/mol mass difference; differential solvent compatibility
Conditions	Product specification as per supplier technical datasheets

Why This Matters

Procurement of the correct chemical form (free base vs. sulfate sodium salt) directly impacts solubility in standard LC-MS mobile phases, compatibility with established extraction protocols, and the accuracy of gravimetric standard preparation—a critical quality control parameter in quantitative analysis.

Metabolic and Toxicological Relevance

4-Hydroxychlorpropham (4-OH CIPC) is not merely a metabolic byproduct but a biologically distinct entity with unique toxicological properties relative to its parent compound, chlorpropham. In isolated rat hepatocyte studies, chlorpropham (CIPC) exhibits a cytolytic effect and reduces intracellular ATP and K+ levels, whereas 4-hydroxychlorpropham demonstrates a weak cytolytic effect but modifies ATP and K+ levels to a greater extent than CIPC [1]. This differential toxicity profile underscores the necessity of quantifying 4-hydroxychlorpropham separately from chlorpropham in exposure assessment and toxicokinetic studies. Furthermore, in susceptible plant species, 4-hydroxychlorpropham is the predominant chlorpropham metabolite, whereas resistant species predominantly produce 2-hydroxychlorpropham [2]. 4-Hydroxychlorpropham-d7 is specifically required as an internal standard for quantifying this distinct metabolite; using chlorpropham-d7 would measure a different analyte with different biological significance. The free 4-OH CIPC level can increase up to 6.9-fold under conditions of impaired conjugation (e.g., D-galactosamine treatment), demonstrating the dynamic range required for accurate quantification of this specific metabolite [1].

Metabolic Specificity

Context-dependent

4-OH CIPC: weak cytolysis; strong ATP/K+ modulation CIPC: cytolytic effect; moderate ATP/K+ reduction Free 4-OH CIPC dynamic range: 3.6–6.9 fold

Metabolite-specific ISTD required for exposure assessment

Hepatocyte model; conjugation-dependent response

Evidence Dimension	Differential biological activity and analytical requirement
Target Compound Data	4-hydroxychlorpropham: weak cytolysis; strong ATP/K+ modulation
Comparator Or Baseline	Chlorpropham (CIPC): cytolytic effect; moderate ATP/K+ reduction
Quantified Difference	Free 4-OH CIPC increased 3.6- to 6.9-fold under impaired conjugation
Conditions	Isolated rat hepatocytes; D-galactosamine treatment; sulphation/glucuronidation inhibition

Why This Matters

For toxicological risk assessment and regulatory exposure monitoring, quantifying the correct metabolite with the appropriate internal standard is essential; using chlorpropham-d7 would produce data on the wrong analyte, misrepresenting actual exposure and metabolic activation status.

• [1] Carrera, G., Lamboeuf, Y., Pipy, B., Alary, J., & Melgar, M. J. (1998). Metabolism and cytotoxicity of chlorpropham (CIPC) and its essential metabolites in isolated rat hepatocytes during a partial inhibition of sulphation and glucuronidation reactions: a comparative study. Archives of Environmental Contamination and Toxicology, 35(1), 89-96. DOI: 10.1007/s002449900354. View Source
• [2] Still, G. G., Rusness, D. G., & Mansager, E. R. (1974). Carbanilate Herbicides and Their Metabolic Products—Their Effect on Plant Metabolism. In Mechanism of Pesticide Action (Chapter 9). American Chemical Society. DOI: 10.1021/bk-1974-0002.ch009. View Source

4-Hydroxychlorpropham-d7: Application Scenarios

Regulatory Toxicokinetic Bioanalysis

In GLP-compliant toxicokinetic studies of chlorpropham exposure, 4-Hydroxychlorpropham-d7 serves as the definitive SIL-IS for quantifying the 4-hydroxychlorpropham metabolite in biological fluids. The +7 Da mass separation ensures unambiguous detection in MRM transitions without isotopic cross-talk, a prerequisite for method validation per FDA and EMA bioanalytical guidelines . The co-elution behavior of 4-Hydroxychlorpropham-d7 with the target analyte provides effective compensation for matrix effects that vary between individuals and sample collection timepoints, maintaining accuracy across the 3.6- to 6.9-fold dynamic range of metabolite concentration changes observed under conditions of impaired conjugation [1].

Environmental Fate and Residue Analysis

For environmental monitoring and crop residue analysis, 4-Hydroxychlorpropham-d7 enables accurate quantification of 4-hydroxychlorpropham in complex plant matrices (e.g., soybean, potato, and susceptible crop species where 4-hydroxychlorpropham is the predominant metabolite) and soil extracts . The stable isotope-labeled internal standard corrects for matrix-induced ion suppression or enhancement that is particularly pronounced in plant extracts, where co-extracted chlorophyll, lipids, and phenolics produce significant matrix effects [1]. This application is essential for understanding the differential metabolic fate of chlorpropham in susceptible versus resistant plant species and for establishing maximum residue limits (MRLs) for regulatory compliance.

In Vitro Metabolism and Conjugation

In isolated hepatocyte or subcellular fraction studies investigating chlorpropham metabolism, 4-Hydroxychlorpropham-d7 provides the internal standard for quantifying free (unconjugated) 4-hydroxychlorpropham and, following enzymatic deconjugation, total 4-hydroxychlorpropham (free plus sulfate/glucuronide conjugates). This approach enables precise measurement of the relative distribution between Phase I hydroxylation and Phase II conjugation pathways . Studies using isolated rat hepatocytes have demonstrated that inhibition of sulfation leads to a compensatory 2.5-fold increase in 4-OH CIPC glucuronide formation, highlighting the importance of accurate, pathway-specific metabolite quantification that only a dedicated SIL-IS can provide [1].

Method Development and Validation

Analytical laboratories developing and validating LC-MS/MS methods for chlorpropham metabolite analysis require 4-Hydroxychlorpropham-d7 as the foundation for calibration standards and quality control samples . The free base form of 4-Hydroxychlorpropham-d7 (MW 236.7 g/mol; chloroform soluble) provides the appropriate labeled analogue for direct use in quantitative workflows, whereas alternative salt forms may introduce solubility and gravimetric preparation complications [1]. Method validation parameters including accuracy, precision, linearity, and matrix effect assessment all depend on the use of a structurally identical, isotopically distinct internal standard to meet acceptance criteria for regulated bioanalysis.

Application

Selection Property

Validation Focus

Research toxicokinetic bioanalysis

Co-eluting SIL-IS for 4-OH CIPC quantification in biological matrices

Bioanalytical method validation review

Environmental residue analysis

Matrix-effect compensation in complex plant and soil extracts

Matrix-matched quantification review

In vitro metabolism studies

Free and total metabolite quantification with dedicated ISTD

Conjugation pathway interpretation

LC-MS/MS method development

Structurally identical deuterated analog for calibration

Accuracy and precision endpoint review

• [1] Carrera, G., Lamboeuf, Y., Pipy, B., Alary, J., & Melgar, M. J. (1998). Metabolism and cytotoxicity of chlorpropham (CIPC) and its essential metabolites in isolated rat hepatocytes during a partial inhibition of sulphation and glucuronidation reactions: a comparative study. Archives of Environmental Contamination and Toxicology, 35(1), 89-96. DOI: 10.1007/s002449900354. View Source